N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide

• IUPAC Name: N-benzyl-2-(4-bromophenoxy)-N-tert-butylpropanamide
• InChI: InChI=1S/C20H24BrNO2/c1-15(24-18-12-10-17(21)11-13-18)19(23)22(20(2,3)4)14-16-8-6-5-7-9-16/h5-13,15H,14H2,1-4H3
• InChI Key: WYVKSYJOMOKNPC-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N(CC1=CC=CC=C1)C(C)(C)C)OC2=CC=C(C=C2)Br
• Molecular Formula: C20H24BrNO2
• Molecular Weight: 390.3 g/mol

Description

N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BPP9 and belongs to the class of N-alkylated benzamides.

Mechanism of Action

The mechanism of action of N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide is not fully understood. However, studies have suggested that it induces apoptosis in cancer cells by activating the caspase pathway. It inhibits acetylcholinesterase activity by binding to the active site of the enzyme. It also inhibits the production of pro-inflammatory cytokines by inhibiting the NF-κB signaling pathway.
Biochemical and Physiological Effects:
N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit acetylcholinesterase activity, and inhibit the production of pro-inflammatory cytokines. It has also been shown to have antioxidant properties and to increase the levels of glutathione in cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its ability to induce apoptosis in cancer cells, which could lead to the development of new anticancer drugs. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the study of N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease. Another direction is to optimize its anticancer potential by studying its mechanism of action in more detail. Additionally, further studies could be conducted to investigate its potential as an anti-inflammatory agent. Finally, more research could be conducted to investigate its potential as an antioxidant agent.

Scientific Research Applications

N-benzyl-2-(4-bromophenoxy)-N-(tert-butyl)propanamide has shown potential applications in various scientific fields. It has been studied as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. It has also been investigated as a potential therapeutic agent for Alzheimer's disease due to its ability to inhibit acetylcholinesterase activity. Additionally, it has been studied as a potential anti-inflammatory agent due to its ability to inhibit the production of pro-inflammatory cytokines.